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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for propionic anhydride (CeH1003). The information is compiled from various reputable
sources and is intended to be a valuable resource for professionals in research and
development. This document presents quantitative data in structured tables, details the
experimental methodologies used for key measurements, and includes a visualization of the
data determination workflow.

Quantitative Thermochemical Data

The following tables summarize the key thermochemical properties of propionic anhydride.

Table 1: Enthalpy Data for Propionic Anhydride
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Parameter Value

Units

Phase

Temperatur
e (K)

Source

Enthalpy of
Combustion -2994.1+1.5
(AcH®)

kJ/mol

Liquid

288.15

Calculated
from[1]

Standard
Enthalpy of

p_y -645.7
Formation

(ATH®)

kJ/mol

Liquid

298.15

Predicted[2]

Enthalpy of
Hydrolysis -56.6 £ 0.4
(ArH®)

kJ/mol

Liquid

303

[3]

Enthalpy of
Vaporization 48.2
(AvapH)

kJ/mol

Liquid

308

[4]

Enthalpy of
Vaporization 52.2
(AvapH)

kJ/mol

Liquid

356

[4]

Table 2: Heat Capacity Data for Propionic Anhydride
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. Temperatur
Parameter Value Units Phase CF) Source
e o

Liquid Heat o

] 0.418 Btu/lb-°F Liquid 40 [1]
Capacity
Liquid Heat oo

) 0.421 Btu/lb-°F Liquid 50 [1]
Capacity
Liquid Heat o

) 0.424 Btu/lb-°F Liquid 60 [1]
Capacity
Liquid Heat o

] 0.427 Btu/lb-°F Liquid 70 [1]
Capacity
Liquid Heat o

) 0.429 Btu/lb-°F Liquid 80 [1]
Capacity
Liquid Heat o

) 0.432 Btu/lb-°F Liquid 90 [1]
Capacity
Liguid Heat o

) 0.435 Btu/lb-°F Liquid 100 [1]
Capacity
Ideal Gas See CAMEO
Heat Chemicals Btu/lb-°F Gas 0-600 [1]
Capacity Database

Note: At the time of this compilation, explicit experimentally determined values for the standard
molar entropy of propionic anhydride were not found in the reviewed literature.

Experimental Protocols

The determination of the thermochemical data presented above relies on established
experimental techniques. The following sections detail the general methodologies for the key
measurements cited.

2.1 Determination of the Enthalpy of Combustion via Bomb Calorimetry
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The enthalpy of combustion of propionic anhydride can be determined using a bomb
calorimeter.[5]

e Apparatus: The primary instrument is a bomb calorimeter, which consists of a high-pressure
stainless steel vessel (the "bomb™) submerged in a known quantity of water within an
insulating jacket. A thermometer with high resolution is used to measure the temperature
change of the water.

e Procedure:

[¢]

A precisely weighed sample of liquid propionic anhydride is placed in a crucible within
the bomb. A fuse wire is positioned to be in contact with the sample.

o Asmall, known amount of water is added to the bomb to ensure that the water vapor is
saturated and to dissolve the acid products of combustion.

o The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

o The bomb is then placed in the calorimeter, which is filled with a known mass of water. The
initial temperature of the water is recorded once thermal equilibrium is reached.

o The sample is ignited by passing an electric current through the fuse wire. The combustion
reaction is rapid and exothermic.

o The temperature of the water in the calorimeter is recorded at regular intervals until it
reaches a maximum and then begins to cool.

o The heat capacity of the calorimeter is determined by combusting a standard substance
with a known heat of combustion, such as benzoic acid.

o Data Analysis: The heat released by the combustion of the propionic anhydride sample is
calculated from the observed temperature rise and the heat capacity of the calorimeter.
Corrections are applied for the heat released by the ignition wire and the formation of nitric
acid from residual nitrogen in the bomb. From the heat of combustion at constant volume
(AU), the enthalpy of combustion at constant pressure (AH) can be calculated. The standard
enthalpy of formation can then be derived using Hess's Law, along with the standard
enthalpies of formation of the combustion products (CO2z and Hz20).[6][7][8]
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2.2 Determination of the Enthalpy of Hydrolysis via Solution Calorimetry

The enthalpy of hydrolysis of propionic anhydride was determined by solution calorimetry as
described by Conn, Kistiakowsky, Roberts, and Smith.[9][10]

o Apparatus: A solution calorimeter is used, which consists of a reaction vessel submerged in
a temperature-controlled water bath. A sensitive temperature-measuring device, such as a
thermopile or a high-precision thermometer, is used to monitor the temperature change
within the reaction vessel.

e Procedure:

o A known amount of water or a dilute alkaline solution is placed in the calorimeter vessel,
and its temperature is allowed to stabilize.

o Asealed glass ampoule containing a precisely weighed sample of purified propionic
anhydride is submerged in the liquid within the calorimeter.

o Once the system has reached thermal equilibrium, the ampoule is broken to initiate the
hydrolysis reaction.

o The temperature of the solution is monitored until the reaction is complete and a final,
stable temperature is reached.

o The heat capacity of the calorimeter and its contents is determined through a separate
electrical calibration experiment.

o Data Analysis: The heat of the hydrolysis reaction is calculated from the measured
temperature change and the heat capacity of the system. The enthalpy of hydrolysis is then
reported in kJ/mol.

Visualization of Thermochemical Data Determination
Workflow

The following diagram illustrates the logical workflow for determining the standard enthalpy of
formation of propionic anhydride from experimental measurements.
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Experimental Measurements

Bomb Calorimetry Solution Calorimetry
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Data Processing and Calculation
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Hess's Law|with AH°f
of CO2 and H20

Final Thermochemical Value

Click to download full resolution via product page

Workflow for determining the standard enthalpy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123092#thermochemical-data-for-propionic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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